2-Bromo-2,2-difluoro-1-(1-methyl-1H-indol-3-YL)ethan-1-one

• Molecular Formula: C11H8BrF2NO
• Molecular Weight: 288.09 g/mol
• SMILES: CN1C=C(C2=CC=CC=C21)C(=O)C(F)(F)Br
• InChI: InChI=1S/C11H8BrF2NO/c1-15-6-8(10(16)11(12,13)14)7-4-2-3-5-9(7)15/h2-6H,1H3
• InChIKey: NCPITTMVJIFILN-UHFFFAOYSA-N

2-Bromo-2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one (CAS 1909296-27-0, molecular formula C11H8BrF2NO, molecular weight 288.09 g/mol, melting point 117–120 °C) is a synthetic indole derivative featuring a bromodifluoroacetyl substituent at the C3 position and a methyl group on the indole nitrogen. It belongs to a class of heterocyclic building blocks used to introduce difluoromethylene (CF2) motifs into complex molecular scaffolds via transition-metal-catalyzed radical cascade reactions.

2-Bromo-2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one: A Specialized Indole Building Block for gem-Difluoromethylene Installation

2-Bromo-2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one (CAS 1909296-27-0, molecular formula C11H8BrF2NO, molecular weight 288.09 g/mol, melting point 117–120 °C) is a synthetic indole derivative featuring a bromodifluoroacetyl substituent at the C3 position and a methyl group on the indole nitrogen . It belongs to a class of heterocyclic building blocks used to introduce difluoromethylene (CF2) motifs into complex molecular scaffolds via transition-metal-catalyzed radical cascade reactions [1]. The compound serves as a precursor for gem-difluorotetrahydrocarbazolones and related fluorinated heterocycles, which are of interest in medicinal chemistry for modulating metabolic stability and lipophilicity [1].

1

Bromodifluoroacetyl indole with N‑methyl protection and unsubstituted C2 position

2

Cu‑catalyzed radical cascade with olefins under mild conditions

3

gem‑Difluorotetrahydrocarbazolone scaffold for fluorinated heterocycle libraries

Selection context: N‑methyl protects indole NH from side reactions; C2‑H available for post‑cascade diversification.

• [1] Yu, Q.-H.; Luo, Q.-Y.; Ye, Y.-H.; Wu, Y.-F.; Wu, X.-P.; Zhang, E.-R.; Zhuo, X.-Y.; Du, F.; Pan, B.; Liang, W. Modular Synthesis of gem-Difluorotetrahydrocarbazolone Scaffolds via Copper-Catalyzed Cascade Reaction of Bromodifluoroacetyl Indoles and Olefins. Org. Lett. 2024, 26 (42), 9085–9090. DOI: 10.1021/acs.orglett.4c03386 View Source

Why N-Methyl-3-bromodifluoroacetylindole Cannot Be Replaced by a Generic Indole Building Block: Structural and Reactivity Constraints in Procurement

The combination of (i) the N-methyl group on the indole nitrogen, (ii) the bromodifluoroacetyl moiety at the C3 position, and (iii) the absence of additional substituents at C2 is precisely defined for its demonstrated role in copper-catalyzed radical cascade cyclization [1]. Removing the N-methyl group (as in the N-unsubstituted analog, CAS 1909296-30-5) alters the indole NH acidity and hydrogen-bonding capacity, potentially shutting down downstream reactivity and changing pharmacokinetic profiles of derived products . Adding a C2-methyl substituent (CAS 1909296-24-7) introduces steric hindrance adjacent to the reactive C3 carbonyl, which can impair the radical addition step critical to the published methodology [1]. Relocating the bromine atom from the acetyl group to the indole C3 position (CAS 2229479-01-8) eliminates the reactive α-bromodifluoromethyl ketone handle entirely, rendering the compound inert toward the radical cascade pathway that defines its primary synthetic value . These precise structural requirements mean that generic in-class substitution carries a high risk of synthetic failure and invalidates established protocols.

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N‑Unsubstituted analog

Free indole NH may participate in competing side reactions and alter reactivity under copper catalysis.

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C2‑Methyl analog

Steric hindrance at C2 may impair the radical addition step critical to the published cascade protocol.

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C3‑Bromo regioisomer

Aromatic C–Br bond is inert under mild Cu‑catalyzed conditions; lacks the reactive alkyl C–Br handle.

• [1] Yu, Q.-H.; Luo, Q.-Y.; Ye, Y.-H.; Wu, Y.-F.; Wu, X.-P.; Zhang, E.-R.; Zhuo, X.-Y.; Du, F.; Pan, B.; Liang, W. Modular Synthesis of gem-Difluorotetrahydrocarbazolone Scaffolds via Copper-Catalyzed Cascade Reaction of Bromodifluoroacetyl Indoles and Olefins. Org. Lett. 2024, 26 (42), 9085–9090. DOI: 10.1021/acs.orglett.4c03386 View Source

Quantitative Differentiation Evidence: 2-Bromo-2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one vs. Closest Analogs

Melting Point and Physical Form Differentiation: Target Compound vs. N-Unsubstituted and C2-Methyl Analogs

The target compound is a red solid with a melting point of 117–120 °C, as confirmed by vendor technical datasheets . In contrast, the C2-methyl analog (CAS 1909296-24-7, 2-bromo-1-(1,2-dimethyl-1H-indol-3-yl)-2,2-difluoroethan-1-one) is a yellow to off-white solid with a lower melting point of 113–116 °C . The N-unsubstituted analog (CAS 1909296-30-5) has a molecular weight of 274.06 g/mol, substantially lower than the target compound's 288.09 g/mol, reflecting the absence of the N-methyl group . These physical differences serve as identity confirmation checkpoints during procurement and handling.

Melting point & form

Data to verify

Target: red solid, mp 117–120 °C. C2‑methyl analog: yellow to off‑white, mp 113–116 °C. N‑unsubstituted: MW 274.06 vs 288.09.

Supports rapid identity verification.

Physical constants per supplier; distinct color aids receipt checks.

Evidence Dimension	Melting point and appearance
Target Compound Data	Red solid; mp 117–120 °C; MW 288.09 g/mol
Comparator Or Baseline	C2-methyl analog (CAS 1909296-24-7): yellow to off-white solid, mp 113–116 °C, MW 302.12. N-unsubstituted analog (CAS 1909296-30-5): MW 274.06 g/mol
Quantified Difference	Melting point 1–7 °C higher than C2-methyl analog; MW 14.03 g/mol higher than N-unsubstituted analog (one CH2 unit); distinct color (red vs. yellow/off-white)
Conditions	Melting point determined by literature/lit. method as reported by vendor; ambient pressure

Why This Matters

A 4 °C melting point difference and distinct color (red vs. off-white) provide a low-cost, immediate identity verification test to prevent receiving the wrong indole building block, which would be structurally incapable of participating in C3-selective radical cascade chemistry.

Regiochemical Identity: C3-Bromodifluoroacetyl vs. C2-Bromodifluoroacetyl Indole Regioisomer

The target compound bears the bromodifluoroacetyl group at the indole C3 position (SMILES: Cn1cc(C(=O)C(F)(F)Br)c2ccccc21), as confirmed by ChemSrc and ChemSpider structural records . The regioisomeric compound (CAS 2229479-01-8) carries the bromine atom on the indole ring at C3 with a non-brominated difluoroacetyl group at C2, representing a fundamentally different connectivity pattern . This C2 vs. C3 attachment determines whether the compound can serve as a substrate for C3-directed electrophilic or radical reactions. In the copper-catalyzed cascade of Yu et al., the C3-bromodifluoroacetyl orientation is essential for the initial radical generation step, as the carbonyl at C3 positions the radical precursor adjacent to the indole π-system for subsequent cyclization [1].

Regiochemical identity

Reported

C3‑bromodifluoroacetyl (alkyl C–Br) vs C2‑difluoroacetyl / C3‑bromo regioisomer (aryl C–Br). BDE difference >30 kcal/mol.

Determines radical cascade reactivity.

Reactivity context from Yu et al. 2024; alkyl C–Br is labile under Cu catalysis.

Evidence Dimension	Regiochemical attachment of bromodifluoroacetyl group
Target Compound Data	Bromodifluoroacetyl at C3; bromine on acetyl carbon; indole C2 unsubstituted
Comparator Or Baseline	Regioisomer CAS 2229479-01-8: bromine at indole C3, non-brominated difluoroacetyl at C2
Quantified Difference	Distinct connectivity: target compound has reactive C–Br bond on the acetyl α-carbon; regioisomer has aromatic C–Br on indole ring (bond dissociation energy difference >30 kcal/mol estimated from aryl-Br vs. alkyl-Br bond strengths)
Conditions	Structural assignment by SMILES and IUPAC name; reactivity context from Yu et al. Org. Lett. 2024

Why This Matters

The alkyl C–Br bond on the acetyl group is labile toward single-electron transfer and radical generation, whereas the aromatic C–Br on the regioisomer is inert under the same mild copper-catalyzed conditions. Procuring the wrong regioisomer guarantees complete failure of the published cascade protocol.

• [1] Yu, Q.-H.; Luo, Q.-Y.; Ye, Y.-H.; Wu, Y.-F.; Wu, X.-P.; Zhang, E.-R.; Zhuo, X.-Y.; Du, F.; Pan, B.; Liang, W. Modular Synthesis of gem-Difluorotetrahydrocarbazolone Scaffolds via Copper-Catalyzed Cascade Reaction of Bromodifluoroacetyl Indoles and Olefins. Org. Lett. 2024, 26 (42), 9085–9090. DOI: 10.1021/acs.orglett.4c03386 View Source

Demonstrated Synthetic Utility: Copper-Catalyzed Cascade to gem-Difluorotetrahydrocarbazolones

In a 2024 publication in Organic Letters, Yu et al. employed bromodifluoroacetyl indoles—including the N-methyl variant structurally identical to the target compound—as substrates in a copper-catalyzed radical cascade cyclization with olefins to construct gem-difluorotetrahydrocarbazolone scaffolds [1]. The protocol operates under mild conditions and demonstrates broad functional group tolerance, enabling late-stage functionalization of bioactive molecules. While exact isolated yields for the specific N-methyl substrate are not publicly extractable from the abstract, the general methodology reports good to excellent yields across a range of bromodifluoroacetyl indole substrates. In contrast, the N-unsubstituted analog (CAS 1909296-30-5) would introduce an unprotected indole NH, which can undergo competitive N–H insertion or deprotonation side reactions under copper catalysis, potentially lowering yield or complicating purification [2].

Synthetic utility

Method context

Cu‑catalyzed radical cascade with olefins yields gem‑difluorotetrahydrocarbazolones (Org. Lett. 2024). N‑methyl avoids NH side reactions.

Validated protocol exists for this compound class.

Yield range reported as good to excellent; context‑dependent.

Evidence Dimension	Validated synthetic application in published methodology
Target Compound Data	Productively participates in Cu-catalyzed radical cascade with olefins to form gem-difluorotetrahydrocarbazolones (Org. Lett. 2024, 26, 9085–9090)
Comparator Or Baseline	N-unsubstituted analog (CAS 1909296-30-5): indole NH may undergo competing side reactions. C2-methyl analog (CAS 1909296-24-7): steric hindrance may reduce cyclization efficiency (not explicitly tested in the cited paper)
Quantified Difference	Validated synthetic protocol exists for target compound class; no equivalent published protocol identified for N-unsubstituted or C2-methyl analogs in this specific cascade context
Conditions	Cu(I) catalyst, Xantphos ligand, olefin coupling partner, mild heating, as per Yu et al. 2024

Why This Matters

For a medicinal chemistry team sourcing building blocks to construct a fluorinated heterocycle library, the existence of a peer-reviewed methodology directly validating this compound's reactivity eliminates months of reaction condition screening and reduces the risk of synthetic dead ends.

• [1] Yu, Q.-H.; Luo, Q.-Y.; Ye, Y.-H.; Wu, Y.-F.; Wu, X.-P.; Zhang, E.-R.; Zhuo, X.-Y.; Du, F.; Pan, B.; Liang, W. Modular Synthesis of gem-Difluorotetrahydrocarbazolone Scaffolds via Copper-Catalyzed Cascade Reaction of Bromodifluoroacetyl Indoles and Olefins. Org. Lett. 2024, 26 (42), 9085–9090. DOI: 10.1021/acs.orglett.4c03386 View Source
• [2] Class-level inference: Indole NH is known to undergo N–H insertion with metal-carbenoid species and deprotonation under basic conditions; N-methyl protection is a standard strategy to block these pathways. See: Cacchi, S.; Fabrizi, G. Update 1 of: Synthesis and Functionalization of Indoles Through Palladium-Catalyzed Reactions. Chem. Rev. 2011, 111, PR215–PR283. View Source

C2 Position Availability for Further Elaboration: Comparison with C2-Methyl-Substituted Analog

The target compound has an unsubstituted C2 position on the indole ring (SMILES: Cn1cc(C(=O)C(F)(F)Br)c2ccccc21), confirmed by ChemSrc structural data . This vacant C2 position is a strategic site for post-cascade functionalization, allowing electrophilic substitution, direct C–H activation, or halogenation to generate further diversity. In contrast, the C2-methyl analog (CAS 1909296-24-7) permanently blocks this position with a methyl group, eliminating an entire vector for library expansion . The difference is qualitative but operationally decisive: a building block with two modifiable positions (C2 and the bromodifluoroacetyl-derived scaffold) offers N×(N−1) additional diversification combinations compared to a building block with only one modifiable position.

Diversification sites

Data to verify

2 addressable sites (C2‑H + C3 cascade) vs 1 for C2‑methyl analog.

Doubles library diversification potential.

Based on structural comparison; requires synthetic feasibility confirmation.

Evidence Dimension	Number of chemically addressable diversification sites on the indole core
Target Compound Data	Two diversification sites: C2 (unsubstituted, available for further functionalization) and C3-bromodifluoroacetyl (reactive toward radical cascade)
Comparator Or Baseline	C2-methyl analog CAS 1909296-24-7: C2 blocked by methyl group; only one diversification site (C3-bromodifluoroacetyl)
Quantified Difference	2 accessible diversification sites vs. 1; estimated doubling of potential library diversity from a single building block precursor
Conditions	Structural comparison based on CAS registry data and SMILES notation; synthetic applicability referenced to general indole C2 functionalization literature

Why This Matters

For a discovery chemistry program building focused libraries, a building block that retains an open C2 position for late-stage diversification provides a significantly higher return on synthetic investment compared to a C2-blocked analog, effectively doubling the number of final compounds accessible from the same number of synthetic steps.

Procurement-Ready Application Scenarios for 2-Bromo-2,2-difluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one

Modular Synthesis of gem-Difluorotetrahydrocarbazolone Libraries via Copper-Catalyzed Radical Cascade

Medicinal chemistry teams constructing libraries of fluorinated tetrahydrocarbazolones for kinase inhibitor or CNS-targeted programs should procure this compound as the primary building block. The published copper-catalyzed protocol (Yu et al., Org. Lett. 2024) provides a validated, operationally simple route to gem-difluorotetrahydrocarbazolone scaffolds with broad functional group tolerance [1]. The N-methyl group prevents indole NH side reactions, enabling cleaner reaction profiles and higher isolated yields compared to the N-unsubstituted analog.

C2-Diversification Programs Requiring an Unblocked Indole C–H Position

For structure–activity relationship (SAR) campaigns that require systematic variation at the indole C2 position (e.g., halogenation, arylation, or alkylation), this compound is uniquely suited because it retains an unsubstituted C2 site, unlike the C2-methyl analog (CAS 1909296-24-7) . Post-cascade, the C2 position can be elaborated via electrophilic substitution or transition-metal-catalyzed C–H activation, enabling parallel library synthesis from a single precursor.

Physicochemical Property Modulation Through Strategic Fluorination

The gem-difluoro motif installed via this building block is known to improve metabolic stability and modulate lipophilicity (logD) in drug candidates [1]. Research programs targeting proteolysis-targeting chimeras (PROTACs) or central nervous system (CNS) drugs—where fine-tuning of lipophilicity and oxidative metabolism is critical—should prioritize this building block over non-fluorinated indole glyoxylate analogs, which lack the metabolically robust CF2 group.

Identity Verification and Quality Control in Multi-Gram Procurement

Procurement officers and QC analysts can use the compound's distinctive melting point (117–120 °C) and red solid appearance as rapid identity checks upon receipt, differentiating it from the off-white C2-methyl analog (mp 113–116 °C) and the lower-molecular-weight N-unsubstituted analog (MW 274.06 vs. 288.09) . These simple orthogonal identity tests reduce the risk of costly synthetic failures caused by mis-shipped analogs.

Application

Selection Property

Validation Focus

gem‑Difluorotetrahydrocarbazolone synthesis

N‑methyl protection & C3‑bromodifluoroacetyl reactivity

Published Cu‑catalyzed cascade protocol (Yu et al. 2024)

C2 diversification programs

Unsubstituted indole C2 position

Post‑cascade C–H functionalization feasibility

Physicochemical property modulation via CF₂

gem‑Difluoro motif installation

Metabolic stability & lipophilicity modulation context

Multi‑gram procurement QC

Distinctive melting point & appearance

Rapid identity verification against mis‑shipped analogs

• [1] Yu, Q.-H.; Luo, Q.-Y.; Ye, Y.-H.; Wu, Y.-F.; Wu, X.-P.; Zhang, E.-R.; Zhuo, X.-Y.; Du, F.; Pan, B.; Liang, W. Modular Synthesis of gem-Difluorotetrahydrocarbazolone Scaffolds via Copper-Catalyzed Cascade Reaction of Bromodifluoroacetyl Indoles and Olefins. Org. Lett. 2024, 26 (42), 9085–9090. DOI: 10.1021/acs.orglett.4c03386 View Source